The Occurrence and Analysis of Cyanidin 3,5-diglucoside: A Technical Guide for Researchers
The Occurrence and Analysis of Cyanidin 3,5-diglucoside: A Technical Guide for Researchers
An In-depth Examination of the Natural Sources, Quantification, and Biological Activities of a Prominent Anthocyanin
Introduction
Cyanidin 3,5-O-diglucoside, also known as cyanin, is a water-soluble anthocyanin responsible for the vibrant red, purple, and blue pigmentation in a variety of fruits, flowers, and vegetables. As a member of the flavonoid family, this phytochemical has garnered significant interest within the scientific community for its potential health-promoting properties, including its antioxidant and anti-inflammatory effects. This technical guide provides a comprehensive overview of the natural sources of Cyanidin 3,5-diglucoside, detailed methodologies for its extraction and quantification, and an exploration of its known biological signaling pathways, tailored for researchers, scientists, and professionals in drug development.
Natural Sources of Cyanidin 3,5-diglucoside
Cyanidin 3,5-diglucoside is found in a range of plant species, with particularly high concentrations in berries and certain vegetables. The content of this anthocyanin can vary significantly depending on the plant cultivar, growing conditions, and ripeness at the time of harvest.
Quantitative Data Summary
The following table summarizes the quantitative data for Cyanidin 3,5-diglucoside content in various natural sources, compiled from multiple scientific studies. This allows for a clear comparison of its prevalence across different foods.
| Food Source | Plant Species | Mean Content (mg/100g FW) | Minimum Content (mg/100g FW) | Maximum Content (mg/100g FW) | Standard Deviation | No. of Samples (n) | No. of Studies (N) | References |
| Black elderberry | Sambucus nigra | 17.46 | 5.00 | 36.00 | 10.24 | 13 | 13 | [1] |
| Common bean (Black) | Phaseolus vulgaris | 1.98 | - | - | - | - | - | [1] |
| Pomegranate, pure juice | Punica granatum | 3.39 (mg/100ml) | 0.46 | 7.14 | 1.69 | 16 | 16 | [1] |
| Pomegranate, juice from concentrate | Punica granatum | 3.14 (mg/100ml) | 3.14 | 3.14 | 0.00 | 1 | 1 | [1] |
| Artichoke (violet cultivars) | Cynara scolymus | Present, but quantification varies | - | - | - | - | - | [2] |
| Red-fleshed apple | Malus sp. | Present | - | - | - | - | - | |
| Red cabbage | Brassica oleracea | Present | - | - | - | - | - | [3] |
| Red wine | Vitis vinifera | Present | - | - | - | - | - | |
| Blueberry | Vaccinium sp. | 2.18×10⁻⁸ - 3.63×10⁻⁸ (mg/kg) | - | - | - | - | - | [4] |
FW: Fresh Weight
Experimental Protocols
Accurate extraction and quantification of Cyanidin 3,5-diglucoside are crucial for research and development. The following section details established methodologies for these processes.
Extraction of Cyanidin 3,5-diglucoside from Plant Material
A common method for extracting anthocyanins, including Cyanidin 3,5-diglucoside, involves the use of acidified organic solvents to enhance stability and extraction efficiency.
Protocol: Acidified Methanol (B129727) Extraction
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Sample Preparation: Homogenize fresh or freeze-dried plant material into a fine powder.
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Extraction Solvent: Prepare a solution of methanol acidified with 1.0 N HCl (85:15, v/v).[5]
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Extraction Process:
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Mix 30 grams of the ground plant material with 200 mL of the acidified methanol solvent.[5]
-
Sonicate the mixture for 15 minutes to facilitate cell wall disruption and enhance extraction.[5]
-
Centrifuge the mixture at 7500 rpm for 5 minutes at 4°C.[5]
-
Decant the supernatant into a clean flask.[5]
-
Repeat the extraction process on the pellet with an additional 200 mL of the solvent and sonicate for another 15 minutes.[5]
-
Combine the supernatants from both extractions.[5]
-
-
Concentration: Reduce the volume of the combined supernatant to approximately 25 mL using a rotary evaporator.[5]
-
Storage: Store the concentrated extract at -20°C in the dark to prevent degradation.
Purification by Solid-Phase Extraction (SPE)
For cleaner samples and to isolate specific anthocyanins, Solid-Phase Extraction (SPE) is a widely used purification technique.
Protocol: SPE Purification
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Cartridge Selection: Utilize Discovery DPA-6S or DSC-SCX cartridges for the isolation of anthocyanidin 3,5-diglucosides.[3]
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Sample Loading: Load the crude extract onto the conditioned SPE cartridge.
-
Washing: Wash the cartridge with a non-eluting solvent to remove impurities such as sugars and organic acids.
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Elution: Elute the anthocyanin fraction using an appropriate solvent mixture, such as methanol with a small percentage of formic acid.
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Further Processing: The eluted fraction can be concentrated and used for quantification or further purification steps.
Quantification by High-Performance Liquid Chromatography (HPLC)
HPLC coupled with a suitable detector is the gold standard for the quantification of Cyanidin 3,5-diglucoside.
Protocol: HPLC-DAD/MS Quantification
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Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a Diode Array Detector (DAD) or a Mass Spectrometer (MS) is required.
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Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm) is commonly used.[6]
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Mobile Phase:
-
Mobile Phase A: Water with 0.1% formic acid.
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Mobile Phase B: Acetonitrile with 0.1% formic acid.
-
-
Gradient Elution: A typical gradient program involves a linear increase in the concentration of mobile phase B over time to separate the different anthocyanins. For example, a gradient from 5% to 20% B over 15 minutes.[6]
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Detection:
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DAD: Monitor the absorbance at the visible maximum of Cyanidin 3,5-diglucoside, which is typically around 520 nm.[6]
-
MS: Utilize electrospray ionization (ESI) in positive ion mode to detect the specific mass-to-charge ratio (m/z) of Cyanidin 3,5-diglucoside.
-
-
Quantification: Create a calibration curve using a certified reference standard of Cyanidin 3,5-diglucoside. Calculate the concentration in the sample by comparing its peak area to the calibration curve.
Biological Activity and Signaling Pathways
Cyanidin 3,5-diglucoside has been shown to modulate several key signaling pathways involved in inflammation and skin health.
Modulation of the GLK Signaling Pathway for Skin Hydration
Recent studies have demonstrated that Cyanidin 3,5-diglucoside can improve skin hydration by activating the Germinal Center Kinase (GLK) signaling pathway, which in turn upregulates the expression of Hyaluronan Synthase 2 (HAS2).[7]
Caption: GLK Signaling Pathway Activation by Cyanidin 3,5-diglucoside.
General Workflow for Extraction and Analysis
The following diagram illustrates a typical experimental workflow for the extraction, purification, and quantification of Cyanidin 3,5-diglucoside from a plant source.
Caption: Experimental Workflow for Cyanidin 3,5-diglucoside Analysis.
Conclusion
Cyanidin 3,5-diglucoside is a noteworthy anthocyanin with a significant presence in various edible plants. Its potential health benefits warrant further investigation, which requires robust and reliable analytical methods for its extraction and quantification. The protocols and data presented in this technical guide offer a solid foundation for researchers and professionals to advance the understanding and application of this promising natural compound.
References
- 1. Showing all foods in which the polyphenol Cyanidin 3,5-O-diglucoside is found - Phenol-Explorer [phenol-explorer.eu]
- 2. scispace.com [scispace.com]
- 3. Isolation techniques for anthocyanidin 3,5-diglucosides and their related chemicals using supramolecules technique, and two solid-phase extraction cartridges - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. redalyc.org [redalyc.org]
- 5. pubs.rsc.org [pubs.rsc.org]
- 6. phcog.com [phcog.com]
- 7. Rosa gallica and its active compound, cyanidin-3,5-O-diglucoside, improve skin hydration via the GLK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
